1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one
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Description
1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one is a heterocyclic organic compound featuring a dichlorinated thiophene ring fused with a pyrrolidine moiety. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive molecules targeting bacterial infections and cancer pathways. Its synthesis typically involves multi-step reactions, including nucleophilic substitutions and cyclizations, as evidenced by related compounds in the literature .
Properties
Molecular Formula |
C10H11Cl2NOS |
|---|---|
Molecular Weight |
264.17 g/mol |
IUPAC Name |
1-(2,5-dichlorothiophen-3-yl)-2-pyrrolidin-2-ylethanone |
InChI |
InChI=1S/C10H11Cl2NOS/c11-9-5-7(10(12)15-9)8(14)4-6-2-1-3-13-6/h5-6,13H,1-4H2 |
InChI Key |
WSVFDQZNQFNNRK-UHFFFAOYSA-N |
Canonical SMILES |
C1CC(NC1)CC(=O)C2=C(SC(=C2)Cl)Cl |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one typically involves the following steps:
Formation of the Thiophene Ring: The thiophene ring can be synthesized through the cyclization of appropriate precursors under acidic or basic conditions.
Chlorination: The thiophene ring is then chlorinated using reagents such as chlorine gas or N-chlorosuccinimide (NCS) to introduce chlorine atoms at the 2 and 5 positions.
Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through the cyclization of appropriate amine precursors.
Coupling Reaction: The final step involves coupling the chlorinated thiophene ring with the pyrrolidine ring using reagents such as lithium diisopropylamide (LDA) or other strong bases.
Industrial Production Methods
Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and stringent quality control measures.
Chemical Reactions Analysis
Types of Reactions
1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one can undergo various types of chemical reactions, including:
Oxidation: The compound can be oxidized using reagents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).
Reduction: Reduction can be achieved using reagents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).
Substitution: The chlorine atoms on the thiophene ring can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: KMnO4 in acidic or basic medium.
Reduction: LiAlH4 in dry ether.
Substitution: Nucleophiles such as amines or thiols in the presence of a base.
Major Products
The major products formed from these reactions would depend on the specific reagents and conditions used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions may introduce various functional groups onto the thiophene ring.
Scientific Research Applications
Chemistry: As a building block for the synthesis of more complex molecules.
Biology: As a probe to study biological processes involving thiophene and pyrrolidine derivatives.
Medicine: Potential use in drug discovery and development due to its unique structure.
Industry: Use in the development of new materials with specific properties.
Mechanism of Action
The mechanism of action of 1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one would depend on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity through binding interactions. The pathways involved would be specific to the biological context in which the compound is used.
Comparison with Similar Compounds
Structural Analogues
The compound shares structural motifs with several classes of heterocyclic molecules, including:
- Thiophene- and pyrrolidine-containing derivatives: Analogues such as 1-(3-Amino-6-(2,5-dichlorothiophen-3-yl)-4-(thiophen-2-yl)furo[2,3-b]pyridin-2-yl)ethan-1-one (3c) and 1-(1-(4-chlorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl)-2-(piperidin-1-yl)ethanone () exhibit variations in substituents (e.g., furan vs. thiophene, pyrrolidine vs. piperidine), which influence electronic properties and binding affinities .
- Chlorinated aryl derivatives : Compounds like 2-Chloro-1-{1-[2-(3,4-dimethoxyphenyl)ethyl]-2,5-dimethyl-1H-pyrrol-3-yl}ethan-1-one () highlight the role of halogenation in enhancing lipophilicity and metabolic stability .
Physical and Chemical Properties
A comparative analysis of key parameters is summarized below:
Key Observations :
- Chlorinated thiophene derivatives (e.g., 3c) exhibit higher melting points compared to non-chlorinated analogues, likely due to increased molecular symmetry and halogen-mediated intermolecular interactions .
- The absence of biological data for the target compound contrasts with structurally related molecules (e.g., 3c ), which show antibacterial and cytotoxic activities in preliminary assays .
Biological Activity
1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one is a synthetic organic compound characterized by its unique structure, which includes a chlorinated thiophene ring and a pyrrolidine moiety. This compound has garnered interest in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of the compound, focusing on its mechanisms of action, efficacy in various biological contexts, and comparative studies with similar compounds.
Molecular Formula: C10H11Cl2NOS
Molecular Weight: 264.17 g/mol
IUPAC Name: 1-(2,5-dichlorothiophen-3-yl)-2-pyrrolidin-2-ylethanone
SMILES Notation: C1CC(NC1)CC(=O)C2=C(SC(=C2)Cl)Cl
The biological activity of 1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one is primarily attributed to its interaction with specific molecular targets within biological systems. The compound may modulate the activity of enzymes and receptors through binding interactions, influencing various metabolic pathways.
Potential Mechanisms Include:
- Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes involved in metabolic processes.
- Receptor Modulation: Interaction with neurotransmitter receptors could lead to altered signaling pathways.
Antiproliferative Properties
Research indicates that derivatives of thiophene compounds exhibit significant antiproliferative activity against various cancer cell lines. For instance, studies have shown that modifications in the thiophene structure can enhance cytotoxic effects against breast and colon cancer cells .
Antibacterial Activity
The compound's structural features suggest potential antibacterial properties. Similar thiophene derivatives have demonstrated effectiveness against Gram-positive bacteria, indicating that 1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one may also exhibit such activity .
Case Studies
-
Anticancer Activity Study:
- A study evaluated the antiproliferative effects of various thiophene derivatives, including the target compound, on several cancer cell lines. The results indicated that compounds with a pyrrolidine substituent showed enhanced activity compared to those without it.
- Antibacterial Efficacy:
Comparative Analysis
To further understand the biological significance of 1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one, it is useful to compare it with related compounds:
| Compound | Biological Activity | IC50 (µM) |
|---|---|---|
| 1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-2-yl)ethan-1-one | Anticancer, Antibacterial | Varies |
| 1-(2,5-Dichlorothiophen-3-yl)-2-(pyrrolidin-1-yl)ethan-1-one | Anticancer | Higher IC50 |
| 1-(4-Chlorophenyl)-2-(pyrrolidin-2-yl)ethanone | Moderate Anticancer | Lower IC50 |
Q & A
Q. Example SAR Findings :
| Derivative | MIC (µg/mL) | Target Binding Affinity (kcal/mol) |
|---|---|---|
| Parent compound | 16 | -8.2 |
| 5-Fluoro-thiophene analog | 8 | -9.1 |
How does stereochemistry at the pyrrolidine ring influence biological activity?
The R/S configuration affects target binding. For instance, (S)-pyrrolidine derivatives show 3× higher antimicrobial activity than (R)-isomers due to optimized hydrogen bonding with bacterial enzymes . Methodological approaches:
- Chiral HPLC to separate enantiomers.
- Molecular dynamics simulations to analyze binding pocket compatibility .
What strategies address low yields in multi-step syntheses of this compound?
Q. Yield Improvement Table :
| Step | Issue | Solution | Yield Increase |
|---|---|---|---|
| 1 | Aldehyde oxidation | TEMPO/NaOCl catalysis | +25% |
| 2 | Ketone enolation | LDA base | +18% |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
